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Compound of Interest

Compound Name: Hexaphenylcyclotrisiloxane

Cat. No.: B1329326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexaphenylcyclotrisiloxane, a member of the organosilicon compound family, is a cyclic

siloxane with the chemical formula (C₆H₅)₆Si₃O₃. This white, crystalline solid is characterized

by a stable six-membered ring composed of alternating silicon and oxygen atoms, with two

phenyl groups attached to each silicon atom. Its unique structural features impart a high degree

of thermal stability, chemical resistance, and specific solubility characteristics, making it a

compound of significant interest in materials science, organic synthesis, and increasingly, in the

pharmaceutical and drug development sectors. This technical guide provides an in-depth

overview of the fundamental properties of hexaphenylcyclotrisiloxane, including its synthesis,

characterization, and key applications relevant to researchers and professionals in drug

development.

Chemical and Physical Properties
Hexaphenylcyclotrisiloxane is a well-defined chemical entity with distinct physical properties.

These properties are crucial for its handling, processing, and application in various fields.
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Property Value Reference(s)

Molecular Formula C₃₆H₃₀O₃Si₃ [1]

Molecular Weight 594.88 g/mol [1]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 188-192 °C

Boiling Point 300 °C at 1 mmHg

Density 1.23 g/cm³

Solubility

Insoluble in water. Slightly

soluble in benzene and

sparingly soluble in chloroform.

[2]

CAS Number 512-63-0 [1]

PubChem CID 68187 [1]

Synthesis and Purification
The synthesis of hexaphenylcyclotrisiloxane is most commonly achieved through the

hydrolysis of diphenyldichlorosilane. This reaction proceeds via the initial formation of

diphenylsilanediol, which then undergoes condensation to form the cyclic trimer.

Experimental Protocol: Synthesis via Hydrolysis of
Diphenyldichlorosilane
Materials:

Diphenyldichlorosilane

Acetone

Water

Sodium Bicarbonate
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Procedure:

In a reaction vessel, dissolve diphenyldichlorosilane in acetone.

Slowly add water to the solution while stirring vigorously. The hydrolysis reaction is

exothermic and will produce hydrochloric acid as a byproduct.

The crude diphenylsilanediol will precipitate out of the solution.

Filter the crude product and wash with water to remove the majority of the hydrochloric acid.

To neutralize the remaining acid, dissolve the crude, wet diphenylsilanediol in acetone and

add sodium bicarbonate until the pH of the solution is approximately 6.5.

Filter the mixture to remove the inorganic salts.

The acetone solution containing the diphenylsilanediol is then heated to facilitate the

condensation reaction, which leads to the formation of hexaphenylcyclotrisiloxane. The

reaction can be monitored by techniques such as thin-layer chromatography.

Upon completion of the reaction, the hexaphenylcyclotrisiloxane can be isolated by

removal of the solvent under reduced pressure.

Experimental Protocol: Purification by Recrystallization
Materials:

Crude hexaphenylcyclotrisiloxane

Ethanol or a mixture of ethanol and diethyl ether

Procedure:

Dissolve the crude hexaphenylcyclotrisiloxane in a minimal amount of hot ethanol or an

ethanol/diethyl ether mixture.

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature.
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For further crystallization, the solution can be placed in an ice bath.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

Dry the crystals under vacuum to obtain pure hexaphenylcyclotrisiloxane.

Synthesis Purification

Diphenyldichlorosilane Hydrolysis
(Acetone/Water) Diphenylsilanediol (crude) Neutralization

(Sodium Bicarbonate)
Condensation

(Heating)
Crude Hexaphenyl-

cyclotrisiloxane
Dissolution

(Hot Ethanol/Ether)
Slow Cooling &
Recrystallization Vacuum Filtration Pure Hexaphenyl-

cyclotrisiloxane

Click to download full resolution via product page

Figure 1: General workflow for the synthesis and purification of hexaphenylcyclotrisiloxane.

Spectral Characterization
The structure and purity of hexaphenylcyclotrisiloxane are confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus

Chemical Shift (δ)
ppm

Multiplicity Assignment

¹H 7.2 - 7.8 Multiplet
Aromatic protons of

the phenyl groups

¹³C ~128 - 135 Multiple
Aromatic carbons of

the phenyl groups

²⁹Si
Not available in

searches
-

Silicon atoms in the

siloxane ring

Interpretation:
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The ¹H NMR spectrum is characterized by a complex multiplet in the aromatic region, which

is expected due to the presence of multiple, chemically similar phenyl groups.

The ¹³C NMR spectrum shows a series of signals in the aromatic region, corresponding to

the different carbon environments within the phenyl rings.

Fourier-Transform Infrared (FTIR) Spectroscopy
Wavenumber (cm⁻¹) Vibration Mode Intensity

~3070-3050 C-H stretch (aromatic) Medium

~1590 C=C stretch (aromatic ring) Medium

~1430 Si-Phenyl stretch Strong

~1130 Si-O-Si stretch (asymmetric) Strong

~1030 Si-O-Si stretch (symmetric) Strong

~740, ~700 C-H bend (aromatic) Strong

Interpretation: The FTIR spectrum of hexaphenylcyclotrisiloxane is dominated by strong

absorptions corresponding to the Si-O-Si stretching vibrations of the cyclosiloxane ring and the

vibrations associated with the phenyl groups attached to the silicon atoms.

Mass Spectrometry (MS)
The mass spectrum of hexaphenylcyclotrisiloxane would show a molecular ion peak (M⁺) at

m/z 594.88. The fragmentation pattern would likely involve the loss of phenyl groups and

rearrangements of the siloxane core. Analysis by Gas Chromatography-Mass Spectrometry

(GC-MS) can be used to confirm the purity and identity of the compound[3][4][5][6].

Crystal Structure
The three-dimensional structure of hexaphenylcyclotrisiloxane has been determined by

single-crystal X-ray diffraction. The crystallographic data is available in the Cambridge

Structural Database (CSD) under the deposition number CCDC 130352[1]. The crystal

structure reveals a nearly planar six-membered (Si-O)₃ ring with the phenyl groups arranged in

a propeller-like fashion.
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Applications in Drug Development
The unique properties of hexaphenylcyclotrisiloxane make it a valuable material in the

pharmaceutical industry, particularly in the field of drug delivery and as a pharmaceutical

intermediate[7][8].

Drug Delivery Systems
Hexaphenylcyclotrisiloxane can be utilized as a building block for the creation of more

complex drug delivery systems. Its rigid and well-defined structure can be functionalized to

create scaffolds for controlled drug release. While specific signaling pathways are not directly

modulated by hexaphenylcyclotrisiloxane itself, its role as a carrier can influence the

bioavailability and targeting of active pharmaceutical ingredients (APIs).

Formulation Delivery & Release

Hexaphenylcyclotrisiloxane Functionalization Drug Carrier Scaffold API Loading Drug Delivery System Administration Targeting (Optional) Controlled Release API Action on Target

Click to download full resolution via product page

Figure 2: Conceptual workflow of hexaphenylcyclotrisiloxane in a drug delivery system.

Pharmaceutical Intermediate
Due to its stable core and reactive phenyl groups (which can be modified),

hexaphenylcyclotrisiloxane can serve as a starting material or intermediate in the synthesis

of more complex pharmaceutical compounds[2].

Biocompatibility and Toxicology
The biocompatibility and toxicology of siloxanes are of critical importance for their use in

pharmaceutical applications. While extensive data on hexaphenylcyclotrisiloxane specifically

is limited, phenyl-substituted siloxanes are generally considered to have low toxicity[9].

However, as with any excipient or drug delivery vehicle, thorough toxicological assessment is

necessary for any new formulation. It is noted that some cyclic siloxanes have been

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www.researchgate.net/publication/284150233_Review_of_Current_Pharmaceutical_Applications_of_Polysiloxanes_Silicones
https://www.mdpi.com/1996-1944/18/11/2561
https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www.benchchem.com/product/b1329326?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www.atamanchemicals.com/cyclic-siloxanes-cyclosiloxanes_u28785/
https://www.benchchem.com/product/b1329326?utm_src=pdf-body
https://www2.mst.dk/udgiv/publications/2005/87-7614-756-8/pdf/87-7614-757-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


investigated for potential endocrine-disrupting properties and reproductive effects, though these

concerns are often associated with lower molecular weight, more volatile methylsiloxanes[9]

[10]. The high melting and boiling points of hexaphenylcyclotrisiloxane suggest a low

volatility.

Conclusion
Hexaphenylcyclotrisiloxane is a versatile organosilicon compound with a unique combination

of thermal stability, chemical resistance, and a well-defined structure. These properties make it

a valuable material for a range of applications, including as a component in advanced materials

and, significantly, in the pharmaceutical industry. For drug development professionals, its

potential as a scaffold for drug delivery systems and as a synthetic intermediate warrants

further investigation. This guide provides a foundational understanding of its core properties,

synthesis, and characterization, which is essential for harnessing its potential in the

development of new and improved therapeutic products. Further research into its specific

biological interactions and the development of targeted drug delivery systems based on this

platform are promising areas for future exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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